3-Bromo-6-methoxyquinolin-4-amine
Description
3-Bromo-6-methoxyquinolin-4-amine is a quinoline derivative characterized by a bromine atom at position 3, a methoxy group at position 6, and an amine group at position 4. Quinoline scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities, including anticancer, antimicrobial, and kinase inhibition properties.
Properties
CAS No. |
1209656-02-9 |
|---|---|
Molecular Formula |
C10H9BrN2O |
Molecular Weight |
253.099 |
IUPAC Name |
3-bromo-6-methoxyquinolin-4-amine |
InChI |
InChI=1S/C10H9BrN2O/c1-14-6-2-3-9-7(4-6)10(12)8(11)5-13-9/h2-5H,1H3,(H2,12,13) |
InChI Key |
YQCSNRSSONUAPE-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C(=CN=C2C=C1)Br)N |
Synonyms |
4-Amino-3-bromo-6-methoxyquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 3-Bromo-6-methoxyquinolin-4-amine to five structurally related quinoline derivatives, focusing on synthetic routes, substituent effects, and physicochemical properties. Key data are summarized in Table 1.
Table 1: Comparative Analysis of Quinolin-4-amine Derivatives
*Purity inferred from commercial specifications.
Physicochemical and Crystallographic Properties
- Melting Points: Higher melting points (e.g., 272–274°C for 6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine) correlate with strong intermolecular forces, likely due to hydrogen bonding from the amine and halogen interactions .
- Crystallinity: The disordered difluoromethyl group in 6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine (observed via X-ray crystallography) suggests dynamic flexibility, which may affect its binding to rigid biological targets .
- Purity: Commercial derivatives like 6-Bromo-N-methylquinolin-4-amine achieve >95% purity, critical for reproducible biological assays .
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